Cas no 88128-58-9 (1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl-)
88128-58-9 structure
Product Name:1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl-
CAS No:88128-58-9
MF:C10H19BrO2
MW:251.160662889481
CID:644067
PubChem ID:11807104
Update Time:2025-04-19
1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl-
- 2-(3-bromopropyl)-2,5,5-trimethyl-1,3-dioxane
- DTXSID70473207
- 88128-58-9
-
- Inchi: 1S/C10H19BrO2/c1-9(2)7-12-10(3,13-8-9)5-4-6-11/h4-8H2,1-3H3
- InChI Key: LMXZEIFLUKZZGD-UHFFFAOYSA-N
- SMILES: BrCCCC1(C)OCC(C)(C)CO1
Computed Properties
- Exact Mass: 250.05684g/mol
- Monoisotopic Mass: 250.05684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 18.5Ų
1,3-Dioxane, 2-(3-bromopropyl)-2,5,5-trimethyl- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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